2-(benzylsulfanyl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C19H18N4OS/c24-18(14-25-13-15-5-2-1-3-6-15)23-12-17-19(22-10-9-21-17)16-7-4-8-20-11-16/h1-11H,12-14H2,(H,23,24)
• InChI Key: JXZFQOBXQQNQBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCC2=NC=CN=C2C3=CN=CC=C3
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

2-(benzylsulfanyl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis of Novel Compounds

Research has shown that related compounds, such as those involving pyrazine derivatives and sulfanyl groups, are involved in the synthesis of novel compounds. For example, the reaction of chloro-N-(3-oxoalkenyl)acetamides with heterocyclic thiones has led to the formation of compounds containing sulfanyl groups, which are further converted into pyridin-2(1H)-ones with potential bioactive properties (Savchenko et al., 2020). This demonstrates the utility of such chemical structures in generating new molecules with potential pharmacological relevance.

Antimicrobial Activity

Certain derivatives similar to the compound have been evaluated for antimicrobial activity. For instance, novel sulphonamide derivatives have shown promising antimicrobial effects, indicating the potential for related compounds to serve as leads for the development of new antimicrobial agents (Fahim & Ismael, 2019). This suggests that further exploration of compounds like 2-(benzylsulfanyl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}acetamide could yield new antimicrobial agents.

Structural Analysis and Crystallography

Compounds with similar structures have been analyzed using crystallography to understand their conformation and intramolecular interactions. For instance, crystal structures of related acetamide derivatives have been determined, providing insights into their molecular conformations and potential interactions (Subasri et al., 2016). Such structural analyses are crucial for understanding the chemical behavior and potential applications of these compounds in scientific research.